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This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and other professionals utilizing historical data from
NASA's Jet Propulsion Laboratory (JPL) missions. The resources below address common
challenges, from data discovery and format compatibility to calibration and analysis of legacy
datasets.

Frequently Asked Questions (FAQs)

Q1: Where can | find historical data from older JPL missions?

Al: Historical JPL mission data is primarily stored in NASA's Planetary Data System (PDS).[1]
[2][3] The PDS is a long-term archive of digital data from planetary missions.[1] You can start
your search at the main PDS website or explore the specialized nodes dedicated to different
scientific disciplines (e.g., Geosciences, Imaging, etc.).[3][4] Additionally, the JPL Archives may
hold primary source materials and documentation related to these missions that can provide
crucial context for the data.[5] For a broader search, the NASA Open Data Portal aggregates
metadata from various NASA archives.[6]

Q2: I've found the data, but it's in an unfamiliar format (e.g., PDS3, .Ibl, .dat). How do | read it?

A2: This is a common challenge with historical data. Much of the older data is stored in the
legacy PDS3 format, which uses keyword-value pairs in ASCII label files (.Ibl) to describe the
data structure.[1][2][3] Newer missions use the PDS4 standard, which is based on XML.[1][2][3]
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For PDS3 data: The label file (.Ibl) is human-readable and contains critical information about
how the data is structured.[1][2] You may need to write custom scripts (e.g., in Python or IDL)
to parse the label and read the binary data file.

Software Tools: The PDS offers a variety of software tools and libraries for reading and
working with both PDS3 and PDS4 data.[7][8] The PDS Imaging Node, for example, provides
tools like NASA View and the Java-based Transform tool for converting PDS images to more
common formats.[9]

Q3: The documentation for this old dataset is sparse or missing. How can | understand the

instrument and data calibration?

A3: Missing documentation is a significant hurdle. Here are a few strategies:

Check all archive levels: Look for documentation at the bundle/volume, collection, and
individual product levels within the PDS.[2]

Mission-specific websites: Sometimes, archived mission websites or instrument team pages
contain valuable documentation that wasn't formally ingested into the PDS.

Contact the PDS Nodes: The scientific staff at the various PDS nodes are experts on the
data they archive and can often provide guidance or point you to obscure documentation.[10]

Search for publications: Look for early publications from the mission's science team, as
these often describe the instrument, its calibration, and the initial data processing pipelines.

Q4: How can | trust the calibration of data from a mission that flew decades ago?

A4: This is a valid concern. Calibration techniques and standards have evolved.

Look for reprocessed data: The PDS and mission teams sometimes reprocess older
datasets with modern algorithms and improved calibration.[11] Check for higher-level data
products or newer versions of the dataset.

o Cross-calibration: If possible, compare the historical data with data from more recent

missions observing the same target. This can help you identify systematic offsets or
calibration issues.
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o Uncertainty analysis: Carefully read any accompanying documentation for information on
known instrument artifacts, noise levels, and calibration uncertainties. If this information is
missing, you may need to perform your own analysis to estimate the data quality.

Troubleshooting Guide

Issue: I'm trying to open a PDS image file, but it appears distorted or unreadable.
e Cause 1: Incorrectly interpreting the data format.

o Solution: Carefully read the PDS label file (.Ibl for PDS3, .xml for PDS4).[2] Pay close
attention to keywords that describe the data type (e.g., SAMPLE_TYPE), byte order
(SAMPLE_TYPE), and image geometry (LINES, LINE_SAMPLES). This information is
essential for correctly reading the binary data.

e Cause 2: The file is compressed.

o Solution: Some older PDS data may use compression. The label file should contain
information about the compression algorithm used. You will need to decompress the data
before it can be read. The policy for using compression in PDS archives provides more
detail on this.[12]

e Cause 3: The data is in a non-standard format described in the label.

o Solution: Some historical datasets used unique or complex formats. The PDS label is your
primary guide to understanding how to parse the data. You may need to develop a custom
reader based on the label's specifications.

Issue: My analysis of historical data is inconsistent with results from newer missions.
o Cause 1: Differences in calibration pipelines.

o Solution: The calibration applied to the historical data may be outdated. Search the PDS
for updated calibration files or documentation. If none are available, you may need to
perform your own radiometric or geometric corrections based on published information
about the instrument. For some missions, ground calibration data is archived and can be
used to understand the instrument's response.[4]
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e Cause 2: Unaccounted for instrument degradation.

o Solution: Over time, instrument performance can change. Investigate mission
documentation for any analysis of instrument degradation. This may be particularly
relevant for missions that operated for many years.

o Cause 3: Different viewing geometries or observing conditions.

o Solution: Use SPICE kernels, which provide geometric and other ancillary data, to
reconstruct the observing conditions for the historical data. This will allow for a more direct
comparison with data from other missions. The NAIF node of the PDS specializes in
SPICE data.

Data Standards Comparison

Understanding the evolution of PDS standards is key to working with historical data. The
primary standards you will encounter are PDS3 and PDS4.

Feature PDS3 (Legacy) PDS4 (Modern)

Metadata Format ODL (Keyword = Value)[1][3] XML[1][3]

Label File Extension Ibl[2] xmi[2]

Data Organization Volumes and Data Sets[2] Bundles and Collections|[2]
More flexible, less Fewer, simpler, and more

Data Types : : -
constrained[13] rigorously defined[3]

Can leverage standard XML

Software Integration Often requires custom parsers
tools[3][13]

Machine-readable, improved

Primary Advantage Human-readable labels[1] ) )
data integrity[1][13]

Experimental Protocol: A Workflow for Validating
Historical Imaging Data
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This protocol outlines a general workflow for validating and preparing a historical JPL imaging
dataset for scientific analysis.

Objective: To assess the quality and reliability of a historical imaging dataset and prepare it for
comparison with modern data.

Methodology:
» Data Discovery and Ingestion:
o Identify and download the target dataset from the appropriate PDS node.

o Acquire all associated documentation, including instrument handbooks, calibration reports,
and software interface specifications (SIS).

o Use PDS-provided tools or custom scripts to read the data and its labels into a usable
format (e.g., FITS files, NumPy arrays).

o Metadata and Documentation Review:

o Thoroughly review all documentation to understand the instrument's characteristics, data
acquisition modes, and the original processing pipeline.

o ldentify any known issues, such as detector artifacts, telemetry errors, or calibration
uncertainties.

e Geometric Correction and Validation:

o Use SPICE kernels to calculate the precise geometry of each observation (spacecraft
position, target body orientation, etc.).

o Project the historical images onto a standard map projection.

o Compare the geolocations of prominent features in the historical data with their known
locations from high-resolution modern datasets (e.g., from the Lunar Reconnaissance
Orbiter or Mars Reconnaissance Orbiter). This will validate the pointing information and
identify any geometric distortions.
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o Radiometric Cross-Calibration:

(¢]

Identify regions that were observed by both the historical mission and a well-calibrated
modern mission under similar lighting and viewing conditions.

o Extract the radiance or reflectance values from these common regions in both datasets.

o Perform a statistical comparison to identify any systematic offsets, non-linearities, or other
radiometric discrepancies in the historical data.

o If necessary, derive correction factors to bring the historical data into radiometric
agreement with the modern standard.

o Data Product Generation:
o Apply the derived geometric and radiometric corrections to the historical dataset.

o Generate analysis-ready data products, such as map-projected mosaics or calibrated data
cubes.

o Document all processing steps, including any corrections applied, to ensure the
traceability and reproducibility of your results.

Visualizations
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Caption: Workflow for validating historical JPL imaging data.
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Caption: Logical flow for accessing and reading PDS data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. PDS3 and PDS4 Data Standards [ode.rsl.wustl.edu]
o 2. PDS4 Key Terms Definitions | PDS SBN Asteroid/Dust Subnode [sbn.psi.edu]
o 3. PDS Geosciences Node Data and Services: Help [pds-geosciences.wustl.edu]

e 4. PDS Geosciences Node Data and Services: MESSENGER Ground Calibration Data [pds-
geosciences.wustl.edu]

e 5. nasa.gov [nasa.gov]

e 6. Welcome - NASA Open Data Portal [data.nasa.gov]

e 7. PDS: Data Standards [pds.nasa.gov]

» 8. PDS Software Page [pds-imaging.jpl.nasa.gov]

e 9. Reddit - The heart of the internet [reddit.com]

e 10. HELP | PO.DAAC / JPL / NASA [podaac.jpl.nasa.gov]

e 11. pds-engineering.jpl.nasa.gov [pds-engineering.jpl.nasa.gov]

e 12. PDS Geosciences Node: Frequently Asked Questions [pds-geosciences.wustl.edu]
e 13. hou.usra.edu [hou.usra.edu]

 To cite this document: BenchChem. [Technical Support Center: Maximizing the Utility of
Historical JPL Mission Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372427#overcoming-limitations-in-the-use-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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